Cas no 1170123-76-8 (3-Cyclopropyl-1-ethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Cyclopropyl-1-ethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1170123-76-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD09473407
• CID: 1069476
• PubChem ID: 25220763
• Update Time: 2025-04-20

3-Cyclopropyl-1-ethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1-ethyl-1H-pyrazole-5-carboxylic acid
• 5-Cyclopropyl-2-ethyl-2H-pyrazole-3-carboxylic acid
• 3-cyclopropyl-1-ethylpyrazole-5-carboxylic acid
• ALBB-009748
• CTK6F0838
• MolPort-002-784-131
• SBB024768
• STK351721
• EN300-92681
• AT28541
• DTXSID70649329
• MFCD09473407
• 5-Cyclopropyl-2-ethyl-pyrazole-3-carboxylic acid
• 1170123-76-8
• 1H-pyrazole-5-carboxylic acid, 3-cyclopropyl-1-ethyl-
• Z1198220610
• AKOS000302417
• 3-cyclopropyl-1-ethyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• 5-cyclopropyl-2-ethylpyrazole-3-carboxylic acid
• LS-03248
• CS-0452382
• SCHEMBL16418231

• MDL： MFCD09473407
• Inchi： 1S/C9H12N2O2/c1-2-11-8(9(12)13)5-7(10-11)6-3-4-6/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： BZNYNHBRKZQZHZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2CC2)=NN1CC)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 361.5±30.0 °C at 760 mmHg
• Flash Point: 172.4±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Cyclopropyl-1-ethyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)